Cas no 145742-62-7 (Benzaldehyde, 2-ethoxy-5-(trifluoromethoxy)-)

Benzaldehyde, 2-ethoxy-5-(trifluoromethoxy)-, is a fluorinated aromatic aldehyde characterized by its unique substitution pattern, featuring an ethoxy group at the 2-position and a trifluoromethoxy group at the 5-position. This structural configuration imparts distinct electronic and steric properties, making it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty materials. The trifluoromethoxy group enhances lipophilicity and metabolic stability, while the ethoxy substituent contributes to tunable reactivity. Its high purity and well-defined structure ensure consistent performance in demanding applications, such as cross-coupling reactions or as a precursor for heterocyclic compounds. Suitable for controlled functionalization under mild conditions.
Benzaldehyde, 2-ethoxy-5-(trifluoromethoxy)- structure
145742-62-7 structure
Product Name:Benzaldehyde, 2-ethoxy-5-(trifluoromethoxy)-
CAS No:145742-62-7
MF:C10H9F3O3
MW:234.171873807907
CID:1315711
PubChem ID:85671837
Update Time:2025-06-06

Benzaldehyde, 2-ethoxy-5-(trifluoromethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 2-ethoxy-5-(trifluoromethoxy)-
    • 145742-62-7
    • 2-ethoxy-5-(trifluoromethoxy)benzaldehyde
    • MFCD27944893
    • Inchi： 1S/C10H9F3O3/c1-2-15-9-4-3-8(5-7(9)6-14)16-10(11,12)13/h3-6H,2H2,1H3
    • InChI Key： PXDNLJSVFNSUQI-UHFFFAOYSA-N
    • SMILES： FC(OC1C=CC(=C(C=O)C=1)OCC)(F)F

Computed Properties

  • Exact Mass: 234.05037
  • Monoisotopic Mass: 234.05037863g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53

Benzaldehyde, 2-ethoxy-5-(trifluoromethoxy)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB606988-250mg
2-Ethoxy-5-(trifluoromethoxy)benzaldehyde; .
 145742-62-7
250mg
 €559.10 2025-04-20
abcr
AB606988-500mg
2-Ethoxy-5-(trifluoromethoxy)benzaldehyde; .
 145742-62-7
500mg
 €777.00 2025-04-20
abcr
AB606988-1g
2-Ethoxy-5-(trifluoromethoxy)benzaldehyde; .
 145742-62-7
1g
 €1065.80 2025-04-20

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